Cas no 1250799-77-9 (1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene)

• Product Name: 1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene
• CAS No: 1250799-77-9
• MF: C₁₂H₁₆BrFO₂
• MW: 291.156646728516
• CID: 5984388
• PubChem ID: 62112533
• Update Time: 2025-05-22

1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene
• AKOS011392338
• 1250799-77-9
• 1-[2-bromo-1-(3-methoxypropoxy)ethyl]-2-fluorobenzene
• EN300-1132689

• Inchi： 1S/C12H16BrFO2/c1-15-7-4-8-16-12(9-13)10-5-2-3-6-11(10)14/h2-3,5-6,12H,4,7-9H2,1H3
• InChI Key： VOQMFVSPCCBZGY-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1F)OCCCOC

Computed Properties

• Exact Mass: 290.03177g/mol
• Monoisotopic Mass: 290.03177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene

Comprehensive Overview of 1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene (CAS No. 1250799-77-9)

The compound 1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene (CAS No. 1250799-77-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a fluorobenzene core and a bromo-ethoxy side chain, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its versatility in forming carbon-carbon and carbon-heteroatom bonds, which are critical in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene has surged, driven by their applications in biomedical research and catalysis. The presence of both fluorine and bromine atoms in the molecule enhances its reactivity, enabling precise modifications for targeted applications. This aligns with the growing trend of green chemistry, where researchers seek efficient and sustainable synthetic routes.

The compound's CAS No. 1250799-77-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Its structural complexity also makes it a subject of interest in computational chemistry, where molecular modeling techniques are used to predict its behavior in various reactions. This is particularly important for optimizing yields and reducing waste in large-scale production.

Another key aspect of 1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene is its potential role in crop protection formulations. The agrochemical industry is exploring halogenated compounds for their efficacy in pest control, and this molecule's unique properties could contribute to next-generation solutions. Additionally, its stability under various conditions makes it a candidate for advanced material synthesis, such as polymers with tailored properties.

From a regulatory perspective, the compound is compliant with global safety standards, ensuring its suitability for research and development. Its synthesis and handling require adherence to best practices in laboratory safety, a topic of increasing importance in scientific communities. As the industry shifts toward sustainable practices, the efficient use of intermediates like CAS No. 1250799-77-9 is gaining attention.

In conclusion, 1-2-bromo-1-(3-methoxypropoxy)ethyl-2-fluorobenzene represents a promising area of innovation in synthetic chemistry. Its applications span multiple industries, and its study aligns with contemporary trends like green synthesis and precision agriculture. Researchers and manufacturers alike are encouraged to explore its potential further, leveraging its unique properties for groundbreaking advancements.